molecular formula C14H15F3N2O B7556598 4-[3-(Hydroxymethyl)piperidin-1-yl]-2-(trifluoromethyl)benzonitrile

4-[3-(Hydroxymethyl)piperidin-1-yl]-2-(trifluoromethyl)benzonitrile

Cat. No. B7556598
M. Wt: 284.28 g/mol
InChI Key: ASXBZYSNXGYROJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-[3-(Hydroxymethyl)piperidin-1-yl]-2-(trifluoromethyl)benzonitrile, also known as HTB, is a chemical compound that has gained significant attention in scientific research due to its potential applications in medicinal chemistry.

Mechanism of Action

The exact mechanism of action of 4-[3-(Hydroxymethyl)piperidin-1-yl]-2-(trifluoromethyl)benzonitrile is still under investigation. However, it is believed to bind to beta-amyloid plaques in the brain, which are a hallmark of Alzheimer's disease. This binding may help to prevent the formation of new plaques and reduce the accumulation of existing ones.
Biochemical and physiological effects:
4-[3-(Hydroxymethyl)piperidin-1-yl]-2-(trifluoromethyl)benzonitrile has been shown to have a high affinity for beta-amyloid plaques in the brain, making it a promising tool for the diagnosis and treatment of Alzheimer's disease. It has also been shown to have low toxicity, making it a safe compound for use in laboratory experiments.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-[3-(Hydroxymethyl)piperidin-1-yl]-2-(trifluoromethyl)benzonitrile in laboratory experiments is its high affinity for beta-amyloid plaques, which allows for accurate imaging and diagnosis of Alzheimer's disease. However, one limitation is that 4-[3-(Hydroxymethyl)piperidin-1-yl]-2-(trifluoromethyl)benzonitrile may not be effective in detecting early stages of the disease, as beta-amyloid plaques may not have formed yet.

Future Directions

There are several future directions for the use of 4-[3-(Hydroxymethyl)piperidin-1-yl]-2-(trifluoromethyl)benzonitrile in scientific research. One potential application is in the development of drugs for the treatment of Alzheimer's disease and other neurological disorders. Another direction is in the development of improved imaging techniques for the detection of beta-amyloid plaques in the brain. Additionally, further studies are needed to better understand the mechanism of action of 4-[3-(Hydroxymethyl)piperidin-1-yl]-2-(trifluoromethyl)benzonitrile and its potential applications in other areas of medicine.
Conclusion:
In conclusion, 4-[3-(Hydroxymethyl)piperidin-1-yl]-2-(trifluoromethyl)benzonitrile is a promising compound in scientific research due to its potential applications in medicinal chemistry, particularly in the development of drugs for the treatment of neurological disorders. Its high affinity for beta-amyloid plaques in the brain makes it a valuable tool for the diagnosis and treatment of Alzheimer's disease. However, further research is needed to fully understand its mechanism of action and its potential applications in other areas of medicine.

Synthesis Methods

The synthesis of 4-[3-(Hydroxymethyl)piperidin-1-yl]-2-(trifluoromethyl)benzonitrile involves a series of chemical reactions that start with the reaction of 4-(trifluoromethyl)benzonitrile with sodium hydride in the presence of dimethylformamide. The resulting intermediate is then reacted with 3-(hydroxymethyl)piperidine in the presence of potassium carbonate and acetonitrile. The final product is obtained after purification through column chromatography.

Scientific Research Applications

4-[3-(Hydroxymethyl)piperidin-1-yl]-2-(trifluoromethyl)benzonitrile has been studied for its potential applications in medicinal chemistry, particularly in the development of drugs for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. It has also been investigated for its potential as a diagnostic tool for imaging amyloid plaques in the brain.

properties

IUPAC Name

4-[3-(hydroxymethyl)piperidin-1-yl]-2-(trifluoromethyl)benzonitrile
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H15F3N2O/c15-14(16,17)13-6-12(4-3-11(13)7-18)19-5-1-2-10(8-19)9-20/h3-4,6,10,20H,1-2,5,8-9H2
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ASXBZYSNXGYROJ-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC(CN(C1)C2=CC(=C(C=C2)C#N)C(F)(F)F)CO
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H15F3N2O
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

284.28 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-[3-(Hydroxymethyl)piperidin-1-yl]-2-(trifluoromethyl)benzonitrile

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.